3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-2-27-18-10-8-17(9-11-18)22-21(26)25-13-16(14-25)20-23-19(24-28-20)12-15-6-4-3-5-7-15/h3-11,16H,2,12-14H2,1H3,(H,22,26)
• InChI Key: ONBCNJUBAMKNND-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Pharmacological Significance of 1,3,4-Oxadiazole Derivatives

1,3,4-Oxadiazole derivatives are recognized for their broad pharmacological activities, contributing significantly to the development of new therapeutic agents. Compounds featuring the 1,3,4-oxadiazole core have been investigated for their antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic properties. Their chemical reactivity and biological properties make them suitable for designing efficacious and less toxic medicinal agents, addressing a range of diseases (Rana, Salahuddin, & Sahu, 2020; Verma et al., 2019).

Antitubercular Activity

Specific derivatives of 1,3,4-oxadiazole have demonstrated promising in vitro anti-tubercular activity against various strains of Mycobacterium tuberculosis. Modifications of the isoniazid (INH) structure incorporating the 1,3,4-oxadiazole moiety have resulted in compounds with significant efficacy, comparable or superior to existing anti-TB agents, underscoring their potential in antitubercular drug development (Asif, 2014).

Biological Activities of Oxadiazole and Coumarin Derivatives

Oxadiazole and coumarin derivatives exhibit a wide array of biological activities, including antimicrobial, anticancer, antioxidant, and anti-parasitic effects. The versatility of the 1,3,4-oxadiazole core, in particular, facilitates the synthesis of compounds with potent pharmacological properties, making it a focal point for the development of new drugs with diverse therapeutic applications (Jalhan et al., 2017).

Antimicrobial Potential

Compounds containing the 1,3,4-oxadiazole ring have demonstrated various degrees of antimicrobial activity, including antibacterial, antitubercular, antifungal, antiprotozoal, and antiviral activities. New structures incorporating this moiety have shown potential as novel antimicrobial agents, offering a promising avenue for overcoming antimicrobial resistance (Glomb & Świątek, 2021).